1-[2-(4-methylbenzyl)benzoyl]-4-(1-methyl-1H-imidazol-2-yl)piperidine

• IUPAC Name: [4-(1-methylimidazol-2-yl)piperidin-1-yl]-[2-[(4-methylphenyl)methyl]phenyl]methanone
• InChI: InChI=1S/C24H27N3O/c1-18-7-9-19(10-8-18)17-21-5-3-4-6-22(21)24(28)27-14-11-20(12-15-27)23-25-13-16-26(23)2/h3-10,13,16,20H,11-12,14-15,17H2,1-2H3
• InChI Key: FSPPWXUENVTKEE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC2=CC=CC=C2C(=O)N3CCC(CC3)C4=NC=CN4C
• Molecular Formula: C24H27N3O
• Molecular Weight: 373.5 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to 1-[2-(4-methylbenzyl)benzoyl]-4-(1-methyl-1H-imidazol-2-yl)piperidine often involves multi-step organic reactions, including nucleophilic addition and cyclization. For instance, the synthesis of a novel compound by the reaction of 1-(4-methylbenzyl)piperidin-4-one oxime with 2-chloro-5-chloromethylpyridine was characterized by elemental analysis, IR, 1H NMR spectra, and single-crystal X-ray diffraction, showing a nonplanar molecule with a chair conformation of the piperidine ring (Xue Si-jia, 2011).

Molecular Structure Analysis

Molecular structure studies, such as the one conducted by Ö. Yıldırım et al. (2006), reveal the crystal structure of closely related compounds. These studies are crucial for understanding the spatial arrangement and conformation of the molecule, which impacts its reactivity and interactions (S. Ö. Yıldırım et al., 2006).

Chemical Reactions and Properties

The chemical reactivity of such compounds involves their interaction with various reagents, leading to the formation of new bonds or functional groups. The unusual synthesis of related compounds through reactions involving N-demethylation followed by self-catalyzed N-diarylation showcases the complex chemical behavior these molecules can exhibit (A. Jha, 2005).

Physical Properties Analysis

The physical properties, including solubility, melting point, and crystal structure, are determined through experimental studies. The crystal structure analysis provides insights into the molecule's conformation and the intermolecular forces that govern its stability and physical state (S. Prasad et al., 2018).

Chemical Properties Analysis

Chemical properties, such as acidity, basicity, and reactivity towards other chemical species, are explored through both theoretical calculations and experimental methods. The study of derivatives and analogs of 1-[2-(4-methylbenzyl)benzoyl]-4-(1-methyl-1H-imidazol-2-yl)piperidine can provide valuable information on the molecule's electron distribution, potential reaction sites, and interaction with biological targets (Manuel Alcarazo et al., 2005).

Scientific Research Applications

Anti-Alzheimer's Applications

A series of N-benzylated derivatives were synthesized and evaluated for anti-Alzheimer's activity, inspired by the structure of donepezil, a major drug for Alzheimer's disease management. These compounds displayed promising results in in-vivo (behavioral studies) and in-vitro (biochemical assays) evaluations, with two specific derivatives showing excellent anti-Alzheimer's profiles compared to donepezil. This research demonstrates the potential of structurally related compounds in Alzheimer's disease treatment (Gupta et al., 2020).

Corrosion Inhibition

Benzimidazole derivatives, including structures similar to the compound , were studied for their corrosion inhibition efficiency on N80 steel in hydrochloric acid. These compounds demonstrated high inhibition efficiency, which increases with the concentration of inhibitors. The study provides insights into the application of such compounds in protecting metals from corrosion, highlighting their potential in industrial applications (Yadav et al., 2016).

Anticancer Potential

Research on novel anaplastic lymphoma kinase (ALK) inhibitors, including compounds structurally related to "1-[2-(4-methylbenzyl)benzoyl]-4-(1-methyl-1H-imidazol-2-yl)piperidine," highlighted their potential application for cancer treatment. A specific compound underwent mouse-specific enzymatic hydrolysis in plasma, affecting its pharmacokinetics. The study's findings contribute to understanding the metabolism and pharmacokinetic properties of potential anticancer agents (Teffera et al., 2013).

Multicomponent Chemical Reactions

A study explored a piperidine-catalyzed multicomponent reaction, leading to the synthesis of imidazo[1,2-a]benzimidazoles embedded with isoquinolinone. This research demonstrates the compound's utility in facilitating complex chemical reactions, contributing to the synthesis of novel polyheterocyclic structures (Lee et al., 2013).